N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C17H17N3OS.ClH/c1-12(21)19-17-15(9-18)14-7-8-20(11-16(14)22-17)10-13-5-3-2-4-6-13;/h2-6H,7-8,10-11H2,1H3,(H,19,21);1H
• InChI Key: MYQZDZJLIYQYCN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C2=C(S1)CN(CC2)CC3=CC=CC=C3)C#N.Cl
• Molecular Formula: C17H18ClN3OS
• Molecular Weight: 347.9 g/mol

Description

“N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide hydrochloride” is a chemical compound that has been studied for its potential inhibitory activity. It has been found to interact with Deoxyhypusine synthase (DHPS), an enzyme responsible for the hypusine modification and activation of the eukaryotic translation initiation factor 5A (eIF5A).

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. A key intermediate compound undergoes a Diels–Alder reaction with Benzyl 1,2,3-triazine-5-carboxylate, leading to the formation of a correspondent compound. This compound is then converted to a carboxylic acid intermediate by reaction with hydrogen at room temperature.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using X-ray diffraction. The resolution of the structure was found to be 2.23 Å.

Chemical Reactions Analysis

The compound has been found to exhibit potent inhibitory activity. The X-ray crystallographic analysis of the DHPS complex with this compound demonstrated a distinct allosteric binding mode compared to a previously reported inhibitor.

Physical And Chemical Properties Analysis

The molecular formula of the compound is C29H22ClN3O3S, and it has an average mass of 528.021 Da.

Mechanism of Action

The compound acts as an inhibitor of Deoxyhypusine synthase (DHPS), an enzyme responsible for the hypusine modification and activation of the eukaryotic translation initiation factor 5A (eIF5A). This mechanism of action is key in regulating the protein translation processes associated with tumor proliferation.